Cas no 1261931-85-4 (5-(5-fluoro-2-hydroxyphenyl)-2-hydroxybenzonitrile)

5-(5-fluoro-2-hydroxyphenyl)-2-hydroxybenzonitrile structure
1261931-85-4 structure
Product Name:5-(5-fluoro-2-hydroxyphenyl)-2-hydroxybenzonitrile
CAS No:1261931-85-4
MF:C13H8FNO2
MW:229.206526756287
MDL:MFCD18314240
CID:1219642
PubChem ID:53219916
Update Time:2025-04-20

5-(5-fluoro-2-hydroxyphenyl)-2-hydroxybenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-(5-fluoro-2-hydroxyphenyl)-2-hydroxybenzonitrile
    • 2-Cyano-4-(5-fluoro-2-hydroxyphenyl)phenol, 95%
    • DTXSID00684708
    • 2-CYANO-4-(5-FLUORO-2-HYDROXYPHENYL)PHENOL
    • 5'-Fluoro-2',4-dihydroxy[1,1'-biphenyl]-3-carbonitrile
    • MFCD18314240
    • 1261931-85-4
    • MDL: MFCD18314240
    • Inchi: 1S/C13H8FNO2/c14-10-2-4-13(17)11(6-10)8-1-3-12(16)9(5-8)7-15/h1-6,16-17H
    • InChI Key: LZGASDXVPFZXOS-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=C(C=1)C1C=CC(=C(C#N)C=1)O)O

Computed Properties

  • Exact Mass: 229.054
  • Monoisotopic Mass: 229.054
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.2A^2
  • XLogP3: 3.2

5-(5-fluoro-2-hydroxyphenyl)-2-hydroxybenzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB320283-5 g
2-Cyano-4-(5-fluoro-2-hydroxyphenyl)phenol, 95%; .
1261931-85-4 95%
5g
€1159.00 2023-04-26
abcr
AB320283-5g
2-Cyano-4-(5-fluoro-2-hydroxyphenyl)phenol, 95%; .
1261931-85-4 95%
5g
€1159.00 2025-03-19
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